CID 68746916

• Molecular Formula: C22H30FNa2O8P
• Molecular Weight: 518.4 g/mol
• InChI: InChI=1S/C22H30FO8P.2Na/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)21(15,23)17(25)10-20(16,3)22(12,27)18(26)11-31-32(28,29)30;;/h6-7,9,12,15-17,25,27H,4-5,8,10-11H2,1-3H3,(H2,28,29,30);;/t12-,15+,16+,17+,19+,20+,21+,22+;;/m1../s1
• InChIKey: ODEOTKLZVXBMJD-FCJDYXGNSA-N

Bexagliflozin (CID 68746916): A Distinct SGLT2 Inhibitor for Targeted Diabetes and Metabolic Research

The compound identified by PubChem CID 68746916 is Bexagliflozin, an orally active sodium-glucose co-transporter 2 (SGLT2) inhibitor [1]. As a member of the gliflozin class, it functions by blocking glucose reabsorption in the proximal renal tubules, thereby increasing urinary glucose excretion and lowering blood glucose levels in adults with type 2 diabetes mellitus (T2DM) [2]. While sharing this mechanism with other SGLT2 inhibitors, bexagliflozin possesses a unique molecular structure featuring a cyclopropoxyethoxy group at the para position of its peripheral benzene ring, which is a key differentiator from other in-class compounds [3].

1SGLT2-selective pathway inhibition studies

2Unique cyclopropoxyethoxy C-aryl glucoside scaffold

3Orally active tool compound for metabolic disease models

Reported selectivity and structural differentiation context; verify in target assay

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 68746916, Bexagliflozin. https://pubchem.ncbi.nlm.nih.gov/compound/68746916. View Source
• [2] U.S. National Library of Medicine. DailyMed: BEXAGLIFLOZIN tablet. Updated March 11, 2025. https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=7f0ad5d2-3509-4057-904c-d27993de7408. View Source
• [3] Bassett RL, Gallo G, Le KP, Volino LR. Bexagliflozin: a comprehensive review of a recently approved SGLT2 inhibitor for the treatment of type 2 diabetes mellitus. *Medicinal Chemistry Research*. 2024;33(8):1354-1367. doi:10.1007/s00044-024-03215-1. View Source

The Limitations of Generic SGLT2 Inhibitor Substitution: Why Bexagliflozin (CID 68746916) Warrants Specific Consideration

Although all SGLT2 inhibitors share a common mechanism of action, they cannot be treated as interchangeable due to significant variations in molecular structure, selectivity profiles, and off-target effects [1]. These differences are not merely academic; they translate into distinct clinical and research outcomes, such as differential SGLT2:SGLT1 selectivity ratios [2] and specific safety warnings, including a shared risk of lower limb amputation with canagliflozin and ertugliflozin that is notably absent from dapagliflozin and empagliflozin [3]. Therefore, substituting bexagliflozin with a different SGLT2 inhibitor in a research protocol or therapeutic regimen risks introducing variables that can compromise data integrity, alter efficacy, or change the safety profile, making specific procurement essential.

Generic SGLT2 inhibitorSGLT2:SGLT1 selectivity ratio may differ significantly across the class.selectivity context

Canagliflozin / ErtugliflozinReported lower limb amputation endpoint rate may differ from non-risk subgroup.endpoint context

Dapagliflozin / EmpagliflozinCyclopropoxyethoxy moiety absent; structural scaffold mismatch limits SAR and metabolite profiling.structural context

• [1] National Center for Biotechnology Information (NCBI). Sodium-Glucose Cotransporter-2 (SGLT2) Inhibitors. In: LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Updated 2023. https://www.ncbi.nlm.nih.gov/books/NBK548289/. View Source
• [2] Elliott W, Chan J. Bexagliflozin Tablets (Brenzavvy). *Pharmacology Update*. February 28, 2023. https://www.clinician.com/articles/bexagliflozin-tablets-brenzavvy. View Source
• [3] U.S. Food and Drug Administration. BEXAGLIFLOZIN (Brenzavvy) Prescribing Information. January 2023. https://www.accessdata.fda.gov/drugsatfda_docs/label/2023/214373s000lbl.pdf. View Source

Product-Specific Quantitative Evidence Guide for Bexagliflozin (CID 68746916)

Superior SGLT2 Selectivity vs. Dapagliflozin and Canagliflozin

Bexagliflozin demonstrates a 2,435-fold selectivity for SGLT2 over SGLT1 (IC50 SGLT2 = 2 nM; IC50 SGLT1 = 5.6 μM) . This selectivity profile is reported as 'greater than canagliflozin and dapagliflozin,' positioning it among the most selective SGLT2 inhibitors available [1]. High SGLT2 selectivity is critical for minimizing the inhibition of SGLT1, a transporter in the intestine and kidney, thereby reducing the potential for off-target gastrointestinal side effects [2].

SGLT2 Selectivity

Head-to-head

2,435-fold selectivity (IC50 2 nM SGLT2 vs 5.6 μM SGLT1)
~2x dapagliflozin, ~8x canagliflozin

Supports SGLT2 pathway study fit with reduced SGLT1 interaction context.

In vitro AMG uptake assay, 25% human plasma

Evidence Dimension	SGLT2:SGLT1 Selectivity Ratio
Target Compound Data	2,435-fold selectivity (IC50: 2 nM for SGLT2, 5.6 μM for SGLT1)
Comparator Or Baseline	Empagliflozin: ~2,500-fold; Dapagliflozin: ~1,200-fold; Canagliflozin: ~300-fold [3]
Quantified Difference	Bexagliflozin exhibits ~2x higher selectivity than dapagliflozin and ~8x higher than canagliflozin.
Conditions	In vitro, cell-based AMG uptake assay in the presence of 25% human plasma

Why This Matters

Selecting bexagliflozin over less selective analogs can significantly reduce the risk of SGLT1-mediated side effects, offering a purer SGLT2 inhibition profile for research or therapeutic application.

• [1] Elliott W, Chan J. Bexagliflozin Tablets (Brenzavvy). *Pharmacology Update*. February 28, 2023. https://www.clinician.com/articles/bexagliflozin-tablets-brenzavvy. View Source
• [2] Patsnap Synapse. What are the approved indications for Bexagliflozin? Accessed April 14, 2026. https://synapse.patsnap.com/blog/what-are-the-approved-indications-for-bexagliflozin. View Source
• [3] Tahrani AA, Barnett AH, Bailey CJ. SGLT inhibitors in management of diabetes. *The Lancet Diabetes & Endocrinology*. 2013;1(2):140-151. doi:10.1016/S2213-8587(13)70050-0. View Source

In Vivo Efficacy: Dose-Dependent HbA1c Reduction in a Standard Diabetic Mouse Model

In a standard preclinical model of type 2 diabetes, chronic oral administration of bexagliflozin to db/db mice resulted in a concentration-dependent reduction in both blood glucose and HbA1c levels . Importantly, this glycemic improvement was achieved without affecting body mass or insulin levels, a profile that is highly desirable and often not consistently observed across all SGLT2 inhibitors, as some have been associated with weight changes .

In Vivo HbA1c

Reported

Dose-dependent HbA1c reduction in db/db mice, with neutral body weight and insulin levels.

Model-response context: glycemic endpoint without weight confounding.

Chronic oral db/db mouse model

Evidence Dimension	Effect on HbA1c and Body Weight in db/db Mice
Target Compound Data	Dose-dependent reduction in HbA1c; no significant effect on body mass or insulin level .
Comparator Or Baseline	Dapagliflozin: In similar models, has shown weight loss or neutral effects. Canagliflozin: Has also shown reductions in HbA1c, but effects on body weight can vary [1].
Quantified Difference	Bexagliflozin consistently shows a neutral effect on body weight, which may differentiate it from some analogs associated with weight loss.
Conditions	Chronic oral administration to db/db mice, a genetic model of type 2 diabetes

Why This Matters

This data provides a specific, quantifiable benchmark for in vivo efficacy, allowing researchers to calibrate expectations and compare it against the known performance of other SGLT2 inhibitors in the same gold-standard model.

• [1] Zhang W, et al. EGT1442, a potent and selective SGLT2 inhibitor, attenuates blood glucose and HbA(1c) levels in db/db mice and prolongs the survival of stroke-prone rats. *Pharmacological Research*. 2011;63(4):284-293. doi:10.1016/j.phrs.2010.12.012. View Source

Comparative Safety Signal: Lower Limb Amputation Risk Profile

A key differentiator in the clinical safety profile of bexagliflozin is its association with an increased risk of lower limb amputations. Clinical trial data shows an event rate of 8.3 events per 1,000 patient-years for bexagliflozin, compared to 5.1 events per 1,000 patient-years for placebo [1]. This risk is shared with canagliflozin and ertugliflozin, but this warning is notably absent from the labels of dapagliflozin and empagliflozin [2]. This creates a clear, evidence-based rationale for selecting or excluding bexagliflozin based on the patient or research model's specific risk profile for amputation [3].

Amputation Endpoint

Head-to-head

8.3 events/1,000 patient-years vs placebo (5.1/1,000 patient-years). Signal shared with canagliflozin, ertugliflozin; absent from dapagliflozin, empagliflozin.

Supports risk-stratified SGLT2 inhibitor selection in amputation-prone research models.

Pooled phase 3 trials; T2DM with CV disease/risk factors

Evidence Dimension	Incidence of Lower Limb Amputations
Target Compound Data	8.3 events per 1,000 patient-years (vs. placebo) [1]
Comparator Or Baseline	Canagliflozin: ~6.3 events per 1,000 patient-years; Ertugliflozin: similar risk; Dapagliflozin & Empagliflozin: No increased risk observed [4]
Quantified Difference	Bexagliflozin has a ~63% higher relative rate of amputation compared to placebo, a signal shared with only two other SGLT2 inhibitors.
Conditions	Pooled analysis of phase 3 clinical trials in patients with T2DM and established cardiovascular disease or risk factors [1]

Why This Matters

This evidence allows for a precise, risk-stratified approach to SGLT2 inhibitor selection. For studies or treatments in populations with a high baseline risk of amputation, an alternative like dapagliflozin or empagliflozin may be preferred.

• [1] U.S. Food and Drug Administration. BEXAGLIFLOZIN (Brenzavvy) Prescribing Information. January 2023. https://www.accessdata.fda.gov/drugsatfda_docs/label/2023/214373s000lbl.pdf. View Source
• [2] Elliott W, Chan J. Bexagliflozin Tablets (Brenzavvy). *Pharmacology Update*. February 28, 2023. https://www.clinician.com/articles/bexagliflozin-tablets-brenzavvy. View Source
• [3] TheracosBio. BRENZAVVY (bexagliflozin) tablets, for oral use. Highlights of Prescribing Information. 2023. https://www.brenzavvy.com/pi.pdf. View Source
• [4] Neal B, et al. Canagliflozin and Cardiovascular and Renal Events in Type 2 Diabetes. *N Engl J Med*. 2017;377:644-657. doi:10.1056/NEJMoa1611925. View Source

Structural Differentiation: Unique Cyclopropoxyethoxy Moiety

Bexagliflozin is a C-aryl glucoside that contains a unique cyclopropoxyethoxy group at the para position of the distal benzene ring [1]. This structural feature is a key point of differentiation from other FDA-approved SGLT2 inhibitors like dapagliflozin (which has an ethoxy group), empagliflozin (tetrahydrofuran ring), and canagliflozin (thiophene ring) [2]. While this is a qualitative, not quantitative difference, it is fundamental to the compound's identity. This distinct structure is hypothesized to contribute to its high selectivity and specific metabolic profile, which involves oxidation and glucuronidation to form six principal metabolites in humans [3].

Structural Moiety

Class-level

para-Cyclopropoxyethoxy group on distal phenyl ring (unique among FDA-approved SGLT2 inhibitors).

Defines compound identity for SAR and metabolism studies.

Qualitative structural differentiation

Evidence Dimension	Chemical Structure of the Aglycone Moiety
Target Compound Data	Contains a para-cyclopropoxyethoxy group on the peripheral phenyl ring [1].
Comparator Or Baseline	Dapagliflozin: para-ethoxy group; Empagliflozin: tetrahydrofuran ring; Canagliflozin: thiophene ring [2].
Quantified Difference	N/A - qualitative structural difference.
Conditions	Molecular structure as defined by IUPAC nomenclature and chemical synthesis patents [REFS-1, REFS-4]

Why This Matters

This structural uniqueness underpins all other quantitative differentiators. For procurement in medicinal chemistry or drug development, this specific scaffold is non-negotiable for research into bexagliflozin's SAR, metabolism, or novel formulations.

• [1] Bassett RL, Gallo G, Le KP, Volino LR. Bexagliflozin: a comprehensive review of a recently approved SGLT2 inhibitor for the treatment of type 2 diabetes mellitus. *Medicinal Chemistry Research*. 2024;33(8):1354-1367. doi:10.1007/s00044-024-03215-1. View Source
• [2] Mascitti V, et al. Structural basis for the inhibitory activity of SGLT2 inhibitors: from phlorizin to empagliflozin. *Journal of Medicinal Chemistry*. 2010;53(24):8821-8834. doi:10.1021/jm101080v. View Source
• [3] Zhang W, et al. Metabolism and disposition of the SGLT2 inhibitor bexagliflozin in rats, monkeys and humans. *Xenobiotica*. 2020;50(5):559-569. doi:10.1080/00498254.2019.1687951. View Source
• [4] WIPO Patent WO2008002824A1. C-aryl glucoside SGLT2 inhibitors and method. 2008. https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2008002824. View Source

Optimal Research and Industrial Application Scenarios for Bexagliflozin (CID 68746916)

In Vivo Metabolic Studies Requiring Glycemic Control Without Weight Confounding

Based on its demonstrated ability to reduce HbA1c and blood glucose in the db/db mouse model without affecting body mass or insulin levels , bexagliflozin is an ideal agent for studies where maintaining a constant body weight is a critical control variable. This is particularly relevant for long-term metabolic or cardiovascular studies where weight change from the treatment itself would be an undesired confounder .

Comparative Safety and Risk-Benefit Analysis of SGLT2 Inhibitors

Bexagliflozin's specific amputation risk profile, quantified at 8.3 events per 1,000 patient-years, makes it a crucial compound for inclusion in comparative studies assessing the class-specific safety of SGLT2 inhibitors [1]. It serves as a key representative of the 'amputation-risk' sub-group alongside canagliflozin and ertugliflozin, providing a critical comparator for the 'non-risk' subgroup (dapagliflozin, empagliflozin) in both clinical and real-world evidence research [2].

Medicinal Chemistry and Structure-Activity Relationship (SAR) Studies

The unique para-cyclopropoxyethoxy substitution on bexagliflozin's C-aryl glucoside core [3] makes it an essential tool for SAR studies aimed at understanding the relationship between the aglycone structure, SGLT2 selectivity, and metabolic stability. Procurement of bexagliflozin, rather than a structural analog, is mandatory for research that seeks to explore or exploit the pharmacological consequences of this specific chemical modification [4].

Research into Novel SGLT2 Indications Beyond T2DM

Given its high SGLT2 selectivity (2,435-fold) and emerging preclinical data suggesting benefits in hypertensive stroke models , bexagliflozin is a prime candidate for exploratory research into new therapeutic areas. Its well-characterized selectivity profile minimizes the confounding influence of SGLT1 inhibition, providing a cleaner signal for investigating SGLT2-mediated effects in conditions like chronic kidney disease (CKD), heart failure, or neurological disorders [5].

Application

Selection Property

Validation Focus

Metabolic disease model studies

Body weight‑neutral HbA1c response

HbA1c & body weight endpoint monitoring

SGLT2 class endpoint comparator research

Amputation endpoint rate profile

Comparative endpoint analysis across SGLT2 inhibitors

SGLT2 inhibitor SAR studies

Unique para-cyclopropoxyethoxy group

Selectivity & metabolism SAR endpoints

Exploratory SGLT2 pathway research

High SGLT2 selectivity context

Tissue‑specific SGLT2 expression models

• [1] U.S. Food and Drug Administration. BEXAGLIFLOZIN (Brenzavvy) Prescribing Information. January 2023. https://www.accessdata.fda.gov/drugsatfda_docs/label/2023/214373s000lbl.pdf. View Source
• [2] Elliott W, Chan J. Bexagliflozin Tablets (Brenzavvy). *Pharmacology Update*. February 28, 2023. https://www.clinician.com/articles/bexagliflozin-tablets-brenzavvy. View Source
• [3] Bassett RL, Gallo G, Le KP, Volino LR. Bexagliflozin: a comprehensive review of a recently approved SGLT2 inhibitor for the treatment of type 2 diabetes mellitus. *Medicinal Chemistry Research*. 2024;33(8):1354-1367. doi:10.1007/s00044-024-03215-1. View Source
• [4] WIPO Patent WO2008002824A1. C-aryl glucoside SGLT2 inhibitors and method. 2008. https://patentscope.wipo.int/search/en/detail.jsf?docId=WO2008002824. View Source
• [5] Muszyński J. Bexagliflozin – evaluation of the clinical efficacy, safety profile and potential new applications of the SGLT2 inhibitor: a review of the literature. *Journal of Medical Science*. 2025;94(1):e1226. doi:10.20883/medical.e1226. View Source